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Compound of Interest

Compound Name: Tnbt

Cat. No.: B16091865

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of L755507, a small molecule

enhancer of CRISPR-Cas9 mediated homology-directed repair (HDR). This document includes

detailed protocols for its use in various cell types, quantitative data on its efficacy, and

diagrams illustrating its mechanism of action and experimental workflow.

Introduction
L755507 is a potent and selective β3-adrenergic receptor agonist that has been identified as a

significant enhancer of CRISPR-mediated HDR efficiency.[1][2][3] Precise genome editing

through HDR is often inefficient compared to the error-prone non-homologous end joining

(NHEJ) pathway.[4] Small molecules that can modulate the choice between these DNA repair

pathways are valuable tools for improving the accuracy of CRISPR-Cas9 editing. L755507 has

been shown to increase the efficiency of both large fragment insertions and single nucleotide

polymorphism (SNP) editing in a variety of cell types, including human induced pluripotent stem

cells (iPSCs) and various cancer cell lines.[1][5][6]
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L755507 functions as a β3-adrenergic receptor agonist.[1] Upon binding to the β3-adrenergic

receptor, it is thought to initiate a downstream signaling cascade that promotes the HDR

pathway. While the precise mechanism linking β3-adrenergic receptor activation to HDR

enhancement is still under investigation, it is hypothesized to involve the Gs-protein/cAMP/PKA

signaling pathway.[7][8] This pathway may influence the expression or activity of key HDR

factors, thereby tipping the balance of DNA repair towards the more precise HDR pathway over

NHEJ. Interestingly, some studies have shown that L755507 can also have an inhibitory effect

on NHEJ-mediated gene knockout, suggesting a potential trade-off between the two repair

pathways.[5]

Below is a diagram illustrating the proposed signaling pathway:
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Preparation

Execution

Analysis

1. Design gRNA and
Donor Template

2. Prepare Cells

3. Prepare CRISPR & L755507

4. Transfect/Electroporate
CRISPR Components

5. Add L755507
(e.g., 5 µM)

6. Incubate for 24h

7. Harvest Cells (48-72h)

8. Genomic DNA Extraction

9. Analyze Editing Efficiency
(PCR, Sequencing, FACS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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